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molecular formula C10H11ClO3 B8500559 3-(4-Chlorophenoxy)butyric Acid

3-(4-Chlorophenoxy)butyric Acid

Cat. No. B8500559
M. Wt: 214.64 g/mol
InChI Key: RSXQVYRBRCBEOM-UHFFFAOYSA-N
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Patent
US04853410

Procedure details

To a solution of 40 g (1 mol) sodium hydroxide in 400 ml water was added 128.6 g (1 mol) 4-chlorophenol and the reaction was heated at reflux for 15 minutes. To the refluxing solution was added 81.5 g (1 mol) of beta-butyrolactone dropwise over 1 hour. The reaction was cooled to 23° C., acidified with 100 ml concentrated hydrochloric acid and extracted with 2×500 ml diethyl ether. The ether layers were combined and extracted with 5×300 ml saturated aqueous sodium bicarbonate solution. The bicarbonate extracts were combined, acidified by slow dropwise addition of 160 ml concentrated hydrochloric acid and extracted with 250 ml diethyl ether. The latter ether extract was washed with brine, dried over magnesium sulfate and concentrated in vacuo to give the product as a white solid, 24 g (11%).
Name
sodium hydroxide
Quantity
40 g
Type
reactant
Reaction Step One
Name
4-chlorophenol
Quantity
128.6 g
Type
reactant
Reaction Step One
Name
water
Quantity
400 mL
Type
solvent
Reaction Step One
Name
beta-butyrolactone
Quantity
81.5 g
Type
reactant
Reaction Step Two
Name
hydrochloric acid
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
product

Identifiers

REACTION_CXSMILES
[OH-].[Na+].[Cl:3][C:4]1[CH:9]=[CH:8][C:7]([OH:10])=[CH:6][CH:5]=1.[C:11]1(=[O:16])[O:15][CH:13]([CH3:14])[CH2:12]1.Cl>O>[Cl:3][C:4]1[CH:9]=[CH:8][C:7]([O:10][CH:13]([CH3:14])[CH2:12][C:11]([OH:16])=[O:15])=[CH:6][CH:5]=1 |f:0.1|

Inputs

Step One
Name
sodium hydroxide
Quantity
40 g
Type
reactant
Smiles
[OH-].[Na+]
Name
4-chlorophenol
Quantity
128.6 g
Type
reactant
Smiles
ClC1=CC=C(C=C1)O
Name
water
Quantity
400 mL
Type
solvent
Smiles
O
Step Two
Name
beta-butyrolactone
Quantity
81.5 g
Type
reactant
Smiles
C1(CC(C)O1)=O
Step Three
Name
hydrochloric acid
Quantity
100 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
23 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the reaction was heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 15 minutes
Duration
15 min
EXTRACTION
Type
EXTRACTION
Details
extracted with 2×500 ml diethyl ether
EXTRACTION
Type
EXTRACTION
Details
extracted with 5×300 ml saturated aqueous sodium bicarbonate solution
ADDITION
Type
ADDITION
Details
acidified by slow dropwise addition of 160 ml concentrated hydrochloric acid
EXTRACTION
Type
EXTRACTION
Details
extracted with 250 ml diethyl ether
EXTRACTION
Type
EXTRACTION
Details
The latter ether extract
WASH
Type
WASH
Details
was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
product
Type
product
Smiles
ClC1=CC=C(OC(CC(=O)O)C)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.